Cas no 1368005-59-7 (2-Methyl-2,4,5,6-tetrahydro-cyclopentapyrazol-4-ylamine)
2-Methyl-2,4,5,6-tetrahydro-cyclopentapyrazol-4-ylamine Chemical and Physical Properties
Names and Identifiers
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- 2-Methyl-2,4,5,6-tetrahydro-cyclopentapyrazol-4-ylamine
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- Inchi: 1S/C7H11N3/c1-10-4-5-6(8)2-3-7(5)9-10/h4,6H,2-3,8H2,1H3
- InChI Key: NCHFHZHWSQSTHT-UHFFFAOYSA-N
- SMILES: N1(C)C=C2C(N)CCC2=N1
2-Methyl-2,4,5,6-tetrahydro-cyclopentapyrazol-4-ylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM501032-1g |
2-Methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-4-amine |
1368005-59-7 | 97% | 1g |
$1686 | 2022-06-13 |
2-Methyl-2,4,5,6-tetrahydro-cyclopentapyrazol-4-ylamine Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 2-Methyl-2,4,5,6-tetrahydro-cyclopentapyrazol-4-ylamine
Recent Advances in the Study of 2-Methyl-2,4,5,6-tetrahydro-cyclopentapyrazol-4-ylamine (CAS: 1368005-59-7)
The compound 2-Methyl-2,4,5,6-tetrahydro-cyclopentapyrazol-4-ylamine (CAS: 1368005-59-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.
Recent studies have highlighted the unique structural features of 2-Methyl-2,4,5,6-tetrahydro-cyclopentapyrazol-4-ylamine, which make it a promising candidate for drug development. The compound's cyclopentapyrazole core is known to interact with various biological targets, including enzymes and receptors involved in inflammatory and neurological pathways. Researchers have employed advanced synthetic techniques, such as multi-step organic synthesis and catalytic asymmetric methods, to produce high-purity samples of the compound for further evaluation.
Pharmacological investigations have revealed that 2-Methyl-2,4,5,6-tetrahydro-cyclopentapyrazol-4-ylamine exhibits potent activity in modulating specific biochemical pathways. In vitro studies demonstrate its ability to inhibit key enzymes involved in inflammatory responses, suggesting potential applications in treating autoimmune diseases. Additionally, preliminary in vivo studies in animal models have shown promising results in reducing neuroinflammation, which could be relevant for neurodegenerative disorders such as Alzheimer's disease.
One of the most significant breakthroughs in recent research is the identification of the compound's mechanism of action at the molecular level. Structural analysis using X-ray crystallography and NMR spectroscopy has provided insights into how 2-Methyl-2,4,5,6-tetrahydro-cyclopentapyrazol-4-ylamine binds to its target proteins. These findings are crucial for the rational design of derivatives with improved efficacy and reduced side effects.
Despite these promising results, challenges remain in the development of 2-Methyl-2,4,5,6-tetrahydro-cyclopentapyrazol-4-ylamine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are currently exploring various formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to overcome these hurdles.
In conclusion, 2-Methyl-2,4,5,6-tetrahydro-cyclopentapyrazol-4-ylamine (CAS: 1368005-59-7) represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and demonstrated biological activities make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological profile and advancing it through the drug development pipeline to realize its full therapeutic potential.
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